3-Fluoro-4-[[2-(piperidine-1-carbonyl)morpholin-4-yl]methyl]benzonitrile

• IUPAC Name: 3-fluoro-4-[[2-(piperidine-1-carbonyl)morpholin-4-yl]methyl]benzonitrile
• InChI: InChI=1S/C18H22FN3O2/c19-16-10-14(11-20)4-5-15(16)12-21-8-9-24-17(13-21)18(23)22-6-2-1-3-7-22/h4-5,10,17H,1-3,6-9,12-13H2
• InChI Key: OLDCIVIPJAKXEV-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)C(=O)C2CN(CCO2)CC3=C(C=C(C=C3)C#N)F
• Molecular Formula: C18H22FN3O2
• Molecular Weight: 331.4 g/mol

Description

3-Fluoro-4-[[2-(piperidine-1-carbonyl)morpholin-4-yl]methyl]benzonitrile is a chemical compound that has gained significant attention in scientific research due to its unique properties. This compound is commonly referred to as FPMB and is used in various fields such as medicinal chemistry, neuropharmacology, and drug discovery. The purpose of

Mechanism of Action

The mechanism of action of FPMB is not fully understood, but it is believed to act as a modulator of several receptors in the brain. It has been shown to bind to the dopamine D3 receptor and the sigma-1 receptor, both of which are involved in the regulation of dopamine release in the brain. FPMB has also been shown to have an inhibitory effect on the reuptake of dopamine, which may contribute to its potential use as a treatment for drug addiction.
Biochemical and Physiological Effects:
FPMB has been shown to have several biochemical and physiological effects. It has been found to increase dopamine release in the brain, which may contribute to its potential use as a treatment for drug addiction. FPMB has also been shown to have anxiolytic and antidepressant effects in animal models, which may be due to its modulation of the sigma-1 receptor.

Advantages and Limitations for Lab Experiments

One of the main advantages of FPMB is its high affinity for several receptors in the brain. This makes it a promising candidate for the development of drugs that target these receptors. However, one of the limitations of FPMB is its low solubility in water, which can make it difficult to work with in lab experiments.

Future Directions

There are several future directions for the study of FPMB. One potential direction is the development of drugs that target the dopamine D3 receptor and the sigma-1 receptor for the treatment of drug addiction, anxiety, and depression. Another potential direction is the development of PET imaging agents for the sigma-1 receptor. Additionally, further studies are needed to fully understand the mechanism of action of FPMB and its potential use in other fields such as neuropharmacology and drug discovery.
Conclusion:
In conclusion, 3-Fluoro-4-[[2-(piperidine-1-carbonyl)morpholin-4-yl]methyl]benzonitrile is a chemical compound that has gained significant attention in scientific research due to its unique properties. It has been extensively studied for its potential use in medicinal chemistry, neuropharmacology, and drug discovery. FPMB has a high affinity for several receptors in the brain, including the dopamine D3 receptor and the sigma-1 receptor, and has been shown to have several biochemical and physiological effects. While there are limitations to working with FPMB in lab experiments, there are several future directions for its study, including the development of drugs that target these receptors and the development of PET imaging agents for the sigma-1 receptor.

Synthesis Methods

The synthesis of FPMB involves a series of chemical reactions. The starting material is 3-Fluoro-4-hydroxybenzonitrile, which undergoes a reaction with 2-(piperidine-1-carbonyl)morpholine to form 3-Fluoro-4-[[2-(piperidine-1-carbonyl)morpholin-4-yl]methyl]benzonitrile. The reaction is catalyzed by a base, such as potassium carbonate, and is carried out in a solvent, such as dimethylformamide. The final product is purified using column chromatography, resulting in a white solid with a high purity.

Scientific Research Applications

FPMB has been extensively studied for its potential use in medicinal chemistry and drug discovery. It has been found to have a high affinity for several receptors in the brain, including the dopamine D3 receptor and the sigma-1 receptor. This makes it a promising candidate for the development of drugs that target these receptors. FPMB has also been studied for its potential use as a positron emission tomography (PET) imaging agent for the sigma-1 receptor.